Cas no 1072946-35-0 (4-Boronophthalic acid)

4-Boronophthalic acid Properties

Names and Identifiers

• 4-Boronophthalic acid
• ACMC-2098rz
• AG-D-22498
• AK-61418
• ANW-15645
• CTK4A5251
• SureCN918043
• DTXSID60674544
• 4-(DIHYDROXYBORANYL)BENZENE-1,2-DICARBOXYLIC ACID
• AKOS015833656
• CS-0175193
• XSB94635
• 4-Boronophthalicacid
• MFCD11053803
• SCHEMBL918043
• 4-Borono-1,2-benzenedicarboxylic acid
• BS-22371
• 1072946-35-0
• DB-426060
• 4-Boronobenzene-1,2-dicarboxylic acid
• +Expand

• MDL： MFCD11053803
• InChIKey： WBFFWDAYSKENSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7BO6/c10-7(11)5-2-1-4(9(14)15)3-6(5)8(12)13/h1-3,14-15H,(H,10,11)(H,12,13)
• SMILES： C1=CC(=C(C=C1B(O)O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 210.03400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.0335681g/mol
• Heavy Atom Count: 15
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: -1.23720
• PSA: 115.06000
• Solubility: Slightly soluble (14 g/l) (25 º C),
• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),